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Compound of Interest

Compound Name: 2-Ethyl-1,3-cyclopentanedione

Cat. No.: B179523

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential applications of 2-Ethyl-1,3-cyclopentanedione, a versatile building block in organic
synthesis and a compound of interest in medicinal chemistry.

Core Properties and Data

2-Ethyl-1,3-cyclopentanedione is a cyclic dione that serves as a key intermediate in the
synthesis of various organic molecules, including steroids.[1] Its chemical and physical
properties are summarized below.
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Property Value References
Molecular Weight 126.15 g/mol [21[3114]
Molecular Formula C7H1002 [3B1141[5]
CAS Number 823-36-9 [5]6]
Appearance White to light yellow powder or 51161

crystal
Melting Point 172-175 °C [1]
pKa 10.87 + 0.20 (Predicted) [1]

Ethylcycle-D, 2-
Synonyms ] [3][4]
Ethylcyclopentane-1,3-dione

Experimental Protocols: Synthesis

The synthesis of 2-Ethyl-1,3-cyclopentanedione can be achieved through the base-promoted
intramolecular cyclization (Dieckmann condensation) of an appropriate ester, such as ethyl 4-
oxohexanoate. The following protocol is adapted from a similar procedure for a related
compound.[7]

Protocol: Synthesis via Dieckmann Condensation

Objective: To synthesize 2-Ethyl-1,3-cyclopentanedione from ethyl 4-oxohexanoate.
Materials:

o Ethyl 4-oxohexanoate

e Sodium methoxide

e Xylene (anhydrous)

e Dimethyl sulfoxide (DMSO)

e 12 N Hydrochloric acid (HCI)
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» Diethyl ether

e Deionized water

Procedure:

o A 3-liter, three-necked, round-bottomed flask is equipped with a dropping funnel, a
mechanical stirrer, and a distillation head connected to a condenser.

o The flask is charged with 1.4 liters of xylene, which is then heated to boiling.

e A solution of sodium methoxide in methanol (e.g., 43 g in 179 g of solution) is added over 20
minutes while distilling off the solvent.

» An additional 300 ml of xylene is added, and distillation is continued until the vapor
temperature reaches 138°C to ensure removal of methanol.

 After cooling, 18 ml of DMSO is added to the resulting white suspension.

e A solution of ethyl 4-oxohexanoate (e.g., 100 g) in 200 ml of xylene is added to the
vigorously stirred sodium methoxide suspension over 25 minutes, while continuously
collecting the distillate at a vapor temperature of 134-137°C.

e The resulting orange-colored mixture is heated for an additional 5 minutes and then cooled
to room temperature.

e The reaction is quenched by the addition of 165 ml of water with vigorous stirring, resulting in
two clear phases.

e The mixture is cooled in an ice bath and acidified with 82 ml of 12 N HCI.

e The mixture is stirred at 0°C for 1.5 hours, during which the product crystallizes.

e The crystalline product is collected by suction filtration and washed with ice-cooled diethyl
ether.

 For purification, the crude product is dissolved in boiling water, filtered while hot, and the
filtrate is concentrated and cooled to 0°C overnight to recrystallize the final product, 2-Ethyl-
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1,3-cyclopentanedione.

Synthesis Workflow for 2-Ethyl-1,3-cyclopentanedione

Reaction Setup

Charge flask with xylene and heat to boiling

Add sodium methoxide solution while distilling

Add more xylene and continue distillation to remove methanol

Cyclizatio:

; Reaction

Add DMSO to the suspension

Add ethyl 4-oxohexanoate in xylene while distilling

Heat for 5 minutes post-addition
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Y
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Y

Stir to crystallize product
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Caption: A flowchart illustrating the key stages in the synthesis of 2-Ethyl-1,3-
cyclopentanedione.

Applications in Research and Drug Development

Cyclopentanedione derivatives are recognized for their wide range of biological activities,
including antifungal, anti-inflammatory, and cytostatic effects.[8] This makes them attractive
scaffolds in drug discovery.

Bio-isostere for Carboxylic Acids

In medicinal chemistry, the cyclopentanedione moiety is explored as a potential bio-isostere for
the carboxylic acid functional group.[9] Bio-isosteres are substituents or groups with similar
physical or chemical properties that impart similar biological properties to a chemical
compound. Replacing a carboxylic acid with a cyclopentanedione can modulate properties like
acidity, lipophilicity, and metabolic stability while potentially retaining the necessary interactions
with a biological target, such as a receptor or enzyme.[9] For instance, cyclopentane-1,2-dione
derivatives have been successfully used as surrogates for carboxylic acids in the design of
thromboxane Az prostanoid (TP) receptor antagonists.[9]
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Concept of Cyclopentanedione as a Bio-isostere
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Caption: Diagram showing cyclopentanedione as a bio-isostere for a carboxylic acid in drug
design.

Chemical Probes for Sulfenic Acid Labeling

Derivatives of 1,3-cyclopentanedione are utilized in the development of chemical probes for the
selective labeling of sulfenic acid (-SOH) in proteins.[10] Sulfenic acid is a transient post-
translational modification of cysteine residues that plays a crucial role in redox signaling. The
high reactivity and selectivity of the dione scaffold allow for the covalent trapping and
subsequent detection of these modified proteins. This application is vital for studying cellular
redox processes and identifying proteins involved in oxidative stress pathways.

The general workflow involves synthesizing a tagged 1,3-cyclopentanedione derivative (e.g.,
with a biotin tag for affinity purification or a fluorescent tag for imaging) and then incubating it
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with a protein sample to label the sulfenic acid-modified proteins.

Workflow for Protein Sulfenic Acid Labeling
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(Cell lysate, purified protein, etc.)

Y
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Incubate Protein Sample with CPD Probe

Covalent Labeling of Protein-SOH

Downstream Analysis
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Affinity Purification Western Blot / Gel Imaging
(e.g., using Streptavidin beads for Biotin tag) (Detection of labeled proteins)
Y
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Caption: Experimental workflow for labeling sulfenic acid-modified proteins using a CPD-based
probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b179523?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-Ethylcyclopentane-1,3-dione
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3263295.htm
https://www.scbt.com/p/2-ethyl-1-3-cyclopentanedione-823-36-9
https://pubchem.ncbi.nlm.nih.gov/compound/69978
https://pubchem.ncbi.nlm.nih.gov/compound/69978
https://cymitquimica.com/products/3B-E0507/2-ethyl-13-cyclopentanedione/
http://www.chutianchem.com/wap_pro_detail_en/id/15.html
https://orgsyn.org/demo.aspx?prep=cv6p0774
https://www.researchgate.net/publication/260642791_Chemical_Properties_and_Biological_Activities_of_Cyclopentenediones_A_Review
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3587177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3587177/
https://www.benchchem.com/product/b179523#molecular-weight-of-2-ethyl-1-3-cyclopentanedione
https://www.benchchem.com/product/b179523#molecular-weight-of-2-ethyl-1-3-cyclopentanedione
https://www.benchchem.com/product/b179523#molecular-weight-of-2-ethyl-1-3-cyclopentanedione
https://www.benchchem.com/product/b179523#molecular-weight-of-2-ethyl-1-3-cyclopentanedione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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